Cas no 134952-04-8 (4-(5-Amino-1,3,4-thiadiazol-2-yl)benzene-1,2-diol)

4-(5-Amino-1,3,4-thiadiazol-2-yl)benzene-1,2-diol structure
134952-04-8 structure
Product Name:4-(5-Amino-1,3,4-thiadiazol-2-yl)benzene-1,2-diol
CAS No:134952-04-8
MF:C8H7N3O2S
MW:209.225079774857
CID:1016876
PubChem ID:136238010
Update Time:2024-11-02

4-(5-Amino-1,3,4-thiadiazol-2-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4-(5-amino-1,3,4-thiadiazol-2-yl)-(9CI)
    • 4-(5-amino-3H-1,3,4-thiadiazol-2-ylidene)-2-hydroxycyclohexa-2,5-dien-1-one
    • 4-(5-amino-1,3,4-thiadiazol-2-yl)benzene-1,2-diol
    • 1,2-benzenediol,4-(5-amino-1,3,4-thiadiazol-2-yl)-
    • D73439
    • 134952-04-8
    • CHEMBL4211637
    • CS-0067385
    • 4-(5-Amino-1,3,4-thiadiazol-2-yl)benzene-1,2-diol
    • Inchi: 1S/C8H7N3O2S/c9-8-11-10-7(14-8)4-1-2-5(12)6(13)3-4/h1-3,12-13H,(H2,9,11)
    • InChI Key: YLRSEAOZQCCMNH-UHFFFAOYSA-N
    • SMILES: S1C(N)=NN=C1C1C=CC(=C(C=1)O)O

Computed Properties

  • Exact Mass: 209.02589765g/mol
  • Monoisotopic Mass: 209.02589765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121
  • XLogP3: 1

4-(5-Amino-1,3,4-thiadiazol-2-yl)benzene-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM561815-1g
4-(5-Amino-1,3,4-thiadiazol-2-yl)benzene-1,2-diol
134952-04-8 97%
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Chemenu
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